4-bromo-2-fluoro-N-(2-iodophenyl)-benzenesulfonamide

• IUPAC Name: 4-bromo-2-fluoro-N-(2-iodophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H8BrFINO2S/c13-8-5-6-12(9(14)7-8)19(17,18)16-11-4-2-1-3-10(11)15/h1-7,16H
• InChI Key: QJQDQTNSXYUROT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NS(=O)(=O)C2=C(C=C(C=C2)Br)F)I
• Molecular Formula: C12H8BrFINO2S
• Molecular Weight: 456.07 g/mol

Description

4-bromo-2-fluoro-N-(2-iodophenyl)-benzenesulfonamide (4-BFIBSA) is an important compound in the field of synthetic organic chemistry. It is a versatile intermediate used in various synthesis methods and has been used in various scientific research applications. In

Scientific Research Applications

Synthesis and Carbonic Anhydrase Inhibition

One study focused on the synthesis of 4-(2-substituted hydrazinyl)benzenesulfonamides, exploring their inhibitory effects on carbonic anhydrase I and II. These enzymes were potently inhibited by the new synthesized sulfonamide derivatives, highlighting their potential therapeutic applications in conditions where modulation of carbonic anhydrase activity is beneficial (H. Gul et al., 2016).

Photodynamic Therapy for Cancer Treatment

Another significant application of benzenesulfonamide derivatives is in photodynamic therapy (PDT) for cancer treatment. A study synthesized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups, demonstrating high singlet oxygen quantum yields. These properties make them suitable as Type II photosensitizers in PDT, offering a promising approach for cancer therapy (M. Pişkin et al., 2020).

Structural Analysis and Chemical Properties

Research on the crystal structures of various N-phenylbenzenesulfonamides, including compounds with bromo, fluoro, and iodo substituents, provides insights into their chemical behavior and potential applications in drug design and development. These studies reveal how different substituents influence the molecular geometry and intermolecular interactions, which are crucial for understanding the reactivity and stability of these compounds (T. Gelbrich et al., 2012).

Fluorometric Sensing Applications

Benzenesulfonamide derivatives have also been investigated for their potential in fluorometric sensing. For example, a novel pyrazoline-based derivative was studied for its selectivity and sensitivity towards mercury ions, highlighting its application in environmental monitoring and safety assessments (Ebru Bozkurt & H. Gul, 2018).